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Compound of Interest

Compound Name: Tetraoctylammonium bromide

Cat. No.: B084912

An In-depth Technical Guide on the Safe Handling of Tetraoctylammonium Bromide

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring a secure and productive laboratory environment. This
technical guide provides a comprehensive overview of the safety data and handling
precautions for tetraoctylammonium bromide, a quaternary ammonium compound commonly
used as a phase transfer catalyst. The information is compiled from various safety data sheets
(SDS) to offer a thorough understanding of its potential hazards and the necessary mitigation
strategies.

Chemical and Physical Properties

Tetraoctylammonium bromide is a white, hygroscopic crystalline powder.[1][2] Understanding
its physical and chemical properties is the first step in safe handling.
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Property Value Source
Molecular Formula Cs2HesBrN [3]
Molecular Weight 546.79 g/mol [3]
Melting Point 95-99 °C (203-210.2 °F) [41[5]
Appearance \;\;r\:\i/tjerr]ygroscopic crystalline (2]
Solubility Does not mix well with water [1]

Vapor Pressure

Negligible

[1]

Stability

Stable under normal conditions

[1]5]

Hazard Identification and Classification

Tetraoctylammonium bromide is considered a hazardous substance.[1] It is crucial to be

aware of its primary hazards to implement appropriate safety measures.

Hazard Classification GHS Category Description
Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][6]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][4][7]

Serious Eye Damage/Irritation

Category 1/2

Risk of serious damage to
eyes.[1][2][4]

Specific target organ toxicity

(single exposure)

Category 3

May cause respiratory
irritation.[2][4][7]

Aquatic Hazard

Toxic to aquatic organisms.[1]

Toxicological Information

The toxicological effects of tetraoctylammonium bromide necessitate careful handling to

avoid exposure.
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Exposure Route

Effects

Harmful if swallowed.[1] Ingestion of less than

150 grams may be fatal or cause serious health

Ingestion damage.[1] Bromide poisoning can lead to
symptoms like drowsiness, irritability, confusion,
hallucinations, and coma.[1]

May cause respiratory irritation.[2][4][7] If dust is

Inhalation inhaled, it is advised to move to a non-

contaminated area and ensure clear breathing

passages.[1]

Skin Contact

Causes skin irritation.[1][2][4]

Eye Contact

Causes serious eye damage.[1][2][4]

Chronic Exposure

Limited evidence suggests that long-term
exposure may lead to cumulative health effects.
[1] There is some evidence from animal studies

of developmental toxicity.[1]

Handling and Storage Precautions

Proper handling and storage are critical to minimize the risks associated with

tetraoctylammonium bromide.

Handling

o Personal Contact: Avoid all personal contact, including inhalation of dust.[1]

o Ventilation: Use only in a well-ventilated area.[4][8]

» Personal Protective Equipment (PPE): Wear protective clothing, gloves, and eye/face

protection.[1][4][6]

e Dust Generation: Minimize dust generation and accumulation.[4][6]
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» Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in the

handling area.[6]

Storage

o Containers: Store in original, tightly sealed containers.[1][8] Suitable containers include

glass, polyethylene, or polypropylene.[1]

o Conditions: Keep in a dry, cool, and well-ventilated place.[4][8] The substance is

hygroscopic, so protection from moisture is necessary.[4][9]

e Incompatibilities: Avoid contact with strong oxidizing agents.[1][4][10]

First Aid and Emergency Procedures

In the event of exposure or an accident, immediate and appropriate first aid is crucial.

Exposure First Aid Measures
Do NOT induce vomiting.[4] Rinse mouth with
Ingestion water.[8] Seek immediate medical attention.[1]
[4]
Remove the victim to fresh air.[4][8] If not
) breathing, give artificial respiration.[4][8] Seek
Inhalation

medical attention if irritation or discomfort
persists.[1][4]

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash off with plenty of soap and water for at

least 15 minutes.[4][8] Get medical attention.[4]

Eye Contact

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15
minutes.[1][4] Remove contact lenses if present
and easy to do.[4] Seek immediate medical
attention.[1][4]

Fire Fighting Measures
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o Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[1][8]

e Hazards: The substance is a combustible solid but propagates flame with difficulty.[1] Dust

clouds may form an explosive mixture with air.[1] Combustion can produce toxic fumes,

including carbon monoxide, carbon dioxide, hydrogen bromide, and nitrogen oxides.[1][4]

» Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[4]

Accidental Release Measures

e Minor Spills: Remove all ignition sources.[1] Clean up spills immediately, avoiding dust

generation.[1] Use protective equipment.[1] Place spilled material in a suitable, labeled

container for disposal.[1]

o Major Spills: Alert emergency responders.[1] Advise personnel in the area of the hazard.[1]

Wear protective clothing and avoid all personal contact.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is dependent on the specific laboratory conditions and

procedures.

Protection Type

Specifications

Eye and Face Protection

Safety glasses with side shields or chemical

goggles are required.[1][8]

Skin Protection

Wear protective gloves and clothing to prevent
skin exposure.[4] Recommended glove
materials include polychloroprene, nitrile rubber,
and butyl rubber.[1] Glove suitability depends on

the frequency and duration of contact.[1]

Respiratory Protection

If dust is generated and ventilation is
inadequate, a particulate respirator should be
worn.[1][8]

Experimental Workflow and Safety Protocols
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While specific experimental methodologies will vary, a general workflow for safely handling
tetraoctylammonium bromide in a research setting should follow a structured approach to
risk mitigation.
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General Experimental Workflow for Handling Tetraoctylammonium Bromide

Preparation Phase

Risk Assessment:
- Review SDS

- Identify Hazards

- Plan mitigation

A

Assemble PPE:
- Safety Goggles
- Lab Coat
- Appropriate Gloves

A

Prepare Workspace:
- Ensure fume hood is operational
- Clear clutter
- Locate spill kit and emergency equipment

Proceed with caution

Handlin‘_:'j Phase

Weighing and Transfer:
- Perform in a fume hood or ventilated enclosure
- Minimize dust creation

A

Reaction Setup:
- Add reagent slowly
- Maintain controlled conditions (temperature, stirring)

After reaction completion

Post-Exper;r'nent Phase

Decontamination:
- Clean glassware and surfaces
- Decontaminate equipment

A

Waste Disposal:
- Segregate hazardous waste
- Dispose of in labeled, sealed containers according to institutional policy

A

Hygiene:
- Remove PPE correctly
- Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of tetraoctylammonium bromide.
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Disposal Considerations

All waste containing tetraoctylammonium bromide must be handled in accordance with local,
state, and federal regulations.[1] Containers should be punctured to prevent reuse and
disposed of at an authorized landfill.[1] Do not allow wash water from cleaning equipment to
enter drains.[1]

This guide provides a detailed overview of the safety information and handling precautions for
tetraoctylammonium bromide. Adherence to these guidelines is essential for the protection of
researchers and the environment. Always consult the most recent version of the Safety Data
Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084912#tetraoctylammonium-bromide-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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